Cas no 1215073-45-2 (5-Bromo-2-(m-tolyl)pyridine)

• Product Name: 5-Bromo-2-(m-tolyl)pyridine
• CAS No: 1215073-45-2
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 1033489
• PubChem ID: 49758511
• Update Time: 2025-05-18

5-Bromo-2-(m-tolyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(m-tolyl)pyridine
• 5-bromo-2-(3-methylphenyl)pyridine
• CS-0193141
• MFCD14707251
• DB-317399
• Pyridine, 5-bromo-2-(3-methylphenyl)-
• E91040
• J-516982
• DTXSID10677949
• 5-bromo-2-m-tolylpyridine
• SCHEMBL15014085
• AKOS015941888
• 1215073-45-2

• Inchi： 1S/C12H10BrN/c1-9-3-2-4-10(7-9)12-6-5-11(13)8-14-12/h2-8H,1H3
• InChI Key： VZVLJNWFFTUPGQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 246.99966g/mol
• Monoisotopic Mass: 246.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Bromo-2-(m-tolyl)pyridine

Exploring the Potential of 5-Bromo-2-(m-tolyl)pyridine in Modern Chemical Research

5-Bromo-2-(m-tolyl)pyridine, also known by its CAS number 1215073-45-2, is a fascinating compound that has garnered significant attention in the field of organic chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution pattern in this molecule involves a bromine atom at the 5-position and an m-tolyl group at the 2-position, making it a unique structure with potential applications in various areas of chemistry and materials science.

The synthesis of 5-Bromo-2-(m-tolyl)pyridine typically involves multi-step processes, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production for industrial applications. Researchers have explored the use of palladium catalysts in cross-coupling reactions to construct the pyridine ring with desired substituents. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications.

In terms of physical and chemical properties, 5-Bromo-2-(m-tolyl)pyridine exhibits interesting behavior due to its electron-withdrawing bromine substituent and electron-donating m-tolyl group. The bromine atom at the 5-position introduces significant electron-withdrawing effects, which influence the compound's reactivity in various chemical transformations. On the other hand, the m-tolyl group at the 2-position donates electron density through resonance, creating a balance that can be exploited in designing functional materials. Recent studies have shown that this compound can act as a versatile building block in constructing more complex molecular architectures.

The application of 5-Bromo-2-(m-tolyl)pyridine spans across multiple disciplines. In pharmaceutical research, this compound has been investigated as a potential lead molecule for drug development. Its unique electronic properties make it an attractive candidate for designing bioactive compounds with specific pharmacological profiles. For instance, researchers have explored its role in inhibiting certain enzymes or receptors, which could pave the way for novel therapeutic agents.

In materials science, 5-Bromo-2-(m-tolyl)pyridine has shown promise as a component in organic electronics. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in light-emitting diodes (LEDs) or solar cells. Recent studies have demonstrated that incorporating this compound into conjugated polymers can enhance their electronic properties, leading to improved device performance.

The environmental impact of synthesizing and using 5-Bromo-2-(m-tolyl)pyridine is another area of active research. Scientists are exploring greener synthesis methods that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional heating methods. Additionally, researchers are investigating the biodegradability of this compound to ensure its safe integration into commercial products.

In conclusion, 5-Bromo-2-(m-tolyl)pyridine, with its CAS number 1215073-45-2, represents a valuable compound with diverse applications across chemistry and related fields. Its unique structure and properties make it an ideal candidate for advancing both fundamental research and practical innovations. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future technologies.